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Compound of Interest

Compound Name: Progabide acid

CAS No.: 62665-97-8

Cat. No.: B105652

Get Quote

As a Senior Application Scientist, it is imperative to approach the handling of any active

pharmaceutical ingredient (API) with a comprehensive understanding of its potential hazards

and the necessary precautions to ensure personnel safety. This guide provides essential,

immediate safety and logistical information for handling Progabide acid, a metabolite of the

GABA receptor agonist Progabide. While a specific Safety Data Sheet (SDS) for Progabide
acid is not readily available, the following recommendations are synthesized from the known

properties of Progabide, general principles of handling acidic and hazardous pharmaceutical

compounds, and authoritative safety guidelines.

Understanding the Risks: A Proactive Approach to
Safety
Progabide is a centrally active GABA receptor agonist used in the treatment of epilepsy.[1][2]

Its metabolite, Progabide acid, is expected to share similar biological activity and potential

hazards. The parent compound, Progabide, has known side effects including drowsiness,

dizziness, and in some cases, liver toxicity.[1][3][4] Therefore, it is prudent to handle Progabide
acid with measures that mitigate risks of systemic absorption and localized irritation.
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Key Potential Hazards:

Systemic Effects: As a GABA receptor agonist, accidental exposure could lead to

neurological effects such as drowsiness and dizziness.[3][4]

Organ Toxicity: Progabide has been associated with liver toxicity, necessitating careful

handling to avoid internal exposure.[1][3]

Irritation: The acidic nature of the compound may cause irritation to the skin, eyes, and

respiratory tract.

Unknown Hazards: The toxicological properties of Progabide acid have not been as

thoroughly investigated as the parent compound. Therefore, a conservative approach to

handling is warranted.

Core Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to prevent exposure through inhalation, dermal

contact, and ocular contact. The following table summarizes the recommended PPE for

handling Progabide acid.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Guide to Safe Handling and Disposal
The following workflow provides a procedural guide for the safe handling of Progabide acid,

from preparation to disposal.
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Experimental Workflow: Safe Handling of Progabide
Acid

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Progabide acid, from preparation to

disposal.

Detailed Protocol:
Preparation:

Designated Area: All work with Progabide acid should be conducted in a designated area,

such as a chemical fume hood or a ventilated balance enclosure, to minimize the risk of

inhalation exposure.[7]

PPE Assembly: Before beginning any work, ensure all necessary PPE is readily available

and has been inspected for any defects.[8]

Donning PPE: Don PPE in the following order: lab coat, inner gloves, respirator, eye and

face protection, and outer gloves. The outer gloves should be placed over the cuffs of the

lab coat.[5]

Handling:
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Weighing and Transfer: Handle the solid form of Progabide acid with care to avoid

generating dust.[7] Use appropriate tools for transfer, and clean them thoroughly after use.

Solution Preparation: When preparing solutions, add the acid to the solvent slowly to avoid

splashing.

Transportation: When moving the compound or its solutions within the laboratory, use

sealed, shatter-resistant secondary containers.

Cleanup and Disposal:

Decontamination: After handling is complete, decontaminate all work surfaces with an

appropriate cleaning agent.

Doffing PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves

should be removed first, followed by the face shield and goggles, lab coat, and finally the

inner gloves. Wash hands thoroughly after removing all PPE.[5]

Waste Disposal: Dispose of all contaminated materials, including gloves, lab coats, and

any unused Progabide acid, in clearly labeled, sealed containers.[9][10] Follow your

institution's guidelines for the disposal of hazardous chemical waste. If no specific

institutional guidelines are available, unused medication can be mixed with an undesirable

substance like coffee grounds or kitty litter, placed in a sealed bag, and disposed of in the

trash.[9][10]

Emergency Procedures
In the event of an accidental exposure, immediate action is critical.

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

copious amounts of water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.

By adhering to these stringent safety protocols, researchers can confidently handle Progabide
acid while minimizing the risk of personal exposure and ensuring a safe laboratory

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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